3-Hydroxymethyl-5-methoxymethyl-benzonitrile

• Molecular Formula: C10H11NO2
• Molecular Weight: 177.20 g/mol
• IUPAC Name: 3-(hydroxymethyl)-5-(methoxymethyl)benzonitrile
• InChI: InChI=1S/C10H11NO2/c1-13-7-10-3-8(5-11)2-9(4-10)6-12/h2-4,12H,6-7H2,1H3
• InChI Key: BSPBRLGPJLBMPM-UHFFFAOYSA-N
• Canonical SMILES: COCC1=CC(=CC(=C1)CO)C#N

Description

3-Hydroxymethyl-5-methoxymethyl-benzonitrile is a useful research compound. Its molecular formula is C10H11NO2 and its molecular weight is 177.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 3-(tert-butyl-dimethyl-silanyloxymethyl)-5-methoxymethyl-benzonitrile (1.402 g, 4.810 mmol) in tetrahydrofuran (10 mL) at room temperature was added tetrabutylammonium fluoride (5.051 mL, 5.051 mmol, 1 M in tetrahydrofuran). The reaction mixture was stirred at room temperature for 2 h then concentrated in vacuo. Purification of the residue by flash chromatography (Biotage system, KP-Sil™ 32-63 μm, 60 Å silica gel) eluting with 40% ethyl acetate in hexanes yielded 3-hydroxymethyl-5-methoxymethyl-benzonitrile (713 mg, 84%).